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Compound of Interest

Compound Name: 2,5-Dibromobenzoic acid

Cat. No.: B104997

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of a key physicochemical property of 2,5-
Dibromobenzoic acid: its melting point. This document outlines the experimentally determined
melting point, a detailed protocol for its measurement, and relevant safety information.

Data Presentation: Melting Point of 2,5-
Dibromobenzoic Acid

The melting point of 2,5-Dibromobenzoic acid is a critical parameter for its identification,
purity assessment, and handling in a laboratory setting. Below is a summary of its reported
melting point from various sources.

Parameter Value Source

ChemicalBook[1], Sigma-

Melting Point 156-159 °C )
Aldrich
Melting Point 157 °C Parchem[2]
Melting Point 155 °C Stenutz[3]
] ] Tokyo Chemical Industry Co.,
Melting Point 155.0 t0 159.0 °C

Ltd.
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Note: The variation in the reported melting point range can be attributed to differences in the
purity of the sample and the experimental method used for determination. A narrow melting
point range is indicative of a high degree of purity.[4]

Experimental Protocol: Melting Point Determination

The following protocol describes a standard method for determining the melting point of a
crystalline organic compound such as 2,5-Dibromobenzoic acid using a capillary melting point
apparatus.

1. Materials and Equipment:

e 2,5-Dibromobenzoic acid sample

¢ Melting point apparatus (e.g., Mel-Temp)

e Melting point capillary tubes (sealed at one end)

o Mortar and pestle or spatula for sample pulverization
e Watch glass

2. Safety Precautions:

o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and gloves.[5]

e Handle 2,5-Dibromobenzoic acid in a well-ventilated area or a fume hood to avoid
inhalation of dust.[5]

e 2,5-Dibromobenzoic acid is classified as a skin and eye irritant.[6] In case of contact, rinse
the affected area thoroughly with water.[7]

o Dispose of used capillary tubes in a designated glass waste container.[8]
3. Sample Preparation:

e Place a small amount of crystalline 2,5-Dibromobenzoic acid on a clean, dry watch glass.
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Using a spatula or a mortar and pestle, carefully crush the crystals into a fine powder.[8] This
ensures uniform packing and heat transfer within the capillary tube.

. Loading the Capillary Tube:

Press the open end of a melting point capillary tube into the powdered sample, forcing a
small amount of the solid into the tube.[4]

Invert the capillary tube and gently tap the sealed end on a hard surface to pack the sample
down into the bottom of the tube.[4]

The packed sample height should be approximately 2-3 mm.
. Melting Point Measurement:
Preliminary (Rapid) Measurement:
o Place the loaded capillary tube into the heating block of the melting point apparatus.

o Heat the sample rapidly and observe the approximate temperature at which it melts. This
provides a rough estimate of the melting point.

Accurate Measurement:
o Allow the apparatus to cool to at least 20 °C below the estimated melting point.
o Insert a new packed capillary tube.

o Heat the sample at a slow, controlled rate, typically 1-2 °C per minute, as the temperature
approaches the expected melting point.

o Record the temperature at which the first liquid is observed (the beginning of the melting
range).

o Continue heating slowly and record the temperature at which the last solid particle melts
(the end of the melting range).

o The recorded melting point should be reported as a range.
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6. Post-Measurement:
e Turn off and allow the melting point apparatus to cool down.
o Properly dispose of the used capillary tube.

Visualization: Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the melting point
of 2,5-Dibromobenzoic acid.

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b104997#melting-point-of-2-5-dibromobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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